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Compound of Interest

Compound Name: 3-Ethyl-5-nitropyridine

Cat. No.: B15331649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Ethyl-
5-nitropyridine. Due to the limited availability of direct experimental data for this specific

compound, this document presents representative data from structurally analogous

compounds, namely 3-ethylpyridine and various 5-nitropyridine derivatives. This approach

allows for a robust estimation of the expected spectroscopic characteristics of 3-Ethyl-5-
nitropyridine. Detailed experimental protocols for each spectroscopic technique are also

provided to facilitate the acquisition of precise data.

Spectroscopic Data Summary
The following tables summarize the expected Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 3-Ethyl-5-nitropyridine, based on data from

analogous compounds.

Table 1: Predicted ¹H NMR Spectroscopic Data
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Proton Assignment
Predicted Chemical

Shift (δ, ppm)
Predicted Multiplicity

Predicted Coupling

Constant (J, Hz)

H-2 8.8 - 9.2 s -

H-4 8.2 - 8.6 d ~2-3

H-6 8.5 - 8.9 d ~2-3

-CH₂- (Ethyl) 2.7 - 2.9 q ~7-8

-CH₃ (Ethyl) 1.2 - 1.4 t ~7-8

Note: Predicted values are based on the analysis of 3-ethylpyridine and various nitropyridine

derivatives.

Table 2: Predicted ¹³C NMR Spectroscopic Data
Carbon Assignment Predicted Chemical Shift (δ, ppm)

C-2 150 - 155

C-3 135 - 140

C-4 130 - 135

C-5 145 - 150

C-6 148 - 153

-CH₂- (Ethyl) 25 - 30

-CH₃ (Ethyl) 13 - 16

Note: Predicted values are based on the analysis of 3-ethylpyridine and various nitropyridine

derivatives.

Table 3: Predicted Infrared (IR) Absorption Bands
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Functional Group
Predicted Wavenumber

(cm⁻¹)
Intensity

Aromatic C-H stretch 3000 - 3100 Medium

Aliphatic C-H stretch 2850 - 2970 Medium

C=N stretch (Pyridine ring) 1580 - 1610 Medium-Strong

C=C stretch (Pyridine ring) 1400 - 1600 Medium-Strong

NO₂ asymmetric stretch 1520 - 1560 Strong

NO₂ symmetric stretch 1340 - 1360 Strong

C-N stretch 800 - 850 Medium

Note: Predicted values are based on the analysis of various nitropyridine and ethyl-substituted

aromatic compounds.

Table 4: Predicted Mass Spectrometry (MS) Data
Ion Predicted m/z Relative Abundance

[M]⁺ 152 High

[M-NO₂]⁺ 106 Medium

[M-C₂H₅]⁺ 123 Medium

[Pyridine ring fragments] Various Low-Medium

Note: Predicted values are based on the expected fragmentation pattern of 3-Ethyl-5-
nitropyridine.

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the carbon-hydrogen framework of the molecule.
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Methodology:

Sample Preparation: Dissolve 5-25 mg of the sample in approximately 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] The choice of solvent depends on the

sample's solubility.

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition: Acquire the proton NMR spectrum using a standard pulse sequence.

Key parameters to set include the spectral width, acquisition time, and number of scans.

¹³C NMR Acquisition: Acquire the carbon NMR spectrum using a proton-decoupled pulse

sequence to obtain singlets for each carbon atom. A larger number of scans is typically

required for ¹³C NMR due to the low natural abundance of the ¹³C isotope.

Data Processing: Process the raw data by applying Fourier transformation, phase correction,

and baseline correction. Chemical shifts are typically referenced to the residual solvent peak

or an internal standard like tetramethylsilane (TMS).[1]

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Methodology:

Sample Preparation:

For Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry

potassium bromide and pressing it into a thin disk. Alternatively, Attenuated Total

Reflectance (ATR) can be used by placing a small amount of the solid directly on the ATR

crystal.[2]

For Liquids: Place a drop of the liquid sample between two salt plates (e.g., NaCl or KBr).

[3]

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.
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Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹. A background

spectrum of the empty sample holder (or pure KBr for pellets) should be recorded and

subtracted from the sample spectrum.[2]

Data Analysis: Identify the characteristic absorption bands corresponding to the different

functional groups.[4][5]

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology:

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer.

Common methods include direct infusion or coupling with a chromatographic technique like

Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS).[6]

Ionization: Ionize the sample molecules. Electron Impact (EI) is a common hard ionization

technique that provides detailed fragmentation patterns.[7][8] Softer ionization techniques

like Electrospray Ionization (ESI) or Chemical Ionization (CI) can be used to preserve the

molecular ion.[9]

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).[6][8]

Detection: Detect the separated ions to generate a mass spectrum, which plots the relative

abundance of ions versus their m/z ratio.[10]

Visualizations
Workflow for Spectroscopic Analysis
The following diagram illustrates the general workflow for acquiring and interpreting

spectroscopic data for the structural elucidation of an organic compound like 3-Ethyl-5-
nitropyridine.
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Caption: General workflow for spectroscopic data acquisition and analysis.

Logical Relationship of Spectroscopic Techniques
This diagram illustrates how the information from different spectroscopic techniques is

integrated to determine the final chemical structure.
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Caption: Integration of data from different spectroscopic techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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